Cas no 302912-23-8 (1-bromo-4-(isocyanatomethyl)benzene)
302912-23-8 structure
Product Name:1-bromo-4-(isocyanatomethyl)benzene
CAS No:302912-23-8
MF:C8H6BrNO
MW:212.043341159821
MDL:MFCD01863681
CID:299328
PubChem ID:4374617
Update Time:2025-04-19
1-bromo-4-(isocyanatomethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-bromo-4-(isocyanatomethyl)-
- 1-bromo-4-(isocyanatomethyl)benzene
- 4-BROMOBENZYL ISOCYANATE
- DTXSID50402570
- SCHEMBL1647922
- Benzene, 1-bromo-4-(isocyanatomethyl)-
- AS-80828
- 302912-23-8
- 1-bromo4-(isocyanatomethyl)benzene
- EN300-272496
- l-bromo-4-(isocyanatomethyl)benzene
- 1-bromo-4-isocyanatomethyl-benzene
- 4-BROMOBENZYL ISOCYANATE 98
- FT-0757532
- 4-Bromobenzyl isocyanate, 98%
- 4-bromobenzylisocyanate
- IXWMDGLNJQNMIO-UHFFFAOYSA-N
- J-017873
- DA-07131
- G68712
-
- MDL： MFCD01863681
- Inchi： 1S/C8H6BrNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2
- InChI Key： IXWMDGLNJQNMIO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)CN=C=O
Computed Properties
- Exact Mass: 210.96300
- Monoisotopic Mass: 210.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 29.4A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.514 g/mL at 25 °C(lit.)
- Boiling Point: 266 °C(lit.)
- Flash Point: >110 °C
- Refractive Index: n20/D 1.571(lit.)
- PSA: 29.43000
- LogP: 2.28490
- Solubility: Not determined
1-bromo-4-(isocyanatomethyl)benzene Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H312-H319-H332-H334
- Warning Statement： P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number：UN 2206PSN1B 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 20/21/22-36-42
- Safety Instruction： S26; S36/37/39; S45
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R20/21/22; R36; R42
1-bromo-4-(isocyanatomethyl)benzene Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-bromo-4-(isocyanatomethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 511803-1G |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 1g |
¥953.67 | 2023-12-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 511803-5G |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 5g |
¥3458.61 | 2023-12-05 | ||
| Enamine | EN300-272496-1g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95% | 1g |
$79.0 | 2023-09-10 | |
| Enamine | EN300-272496-5g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95% | 5g |
$208.0 | 2023-09-10 | |
| Enamine | EN300-272496-10g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95% | 10g |
$370.0 | 2023-09-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-232503-1g |
4-Bromobenzyl isocyanate, |
302912-23-8 | 1g |
￥549.00 | 2023-09-05 | ||
| eNovation Chemicals LLC | D768905-1g |
Benzene, 1-bromo-4-(isocyanatomethyl)- |
302912-23-8 | 98% | 1g |
$185 | 2024-06-07 | |
| Enamine | EN300-272496-0.05g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95.0% | 0.05g |
$19.0 | 2025-03-20 | |
| Enamine | EN300-272496-0.1g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95.0% | 0.1g |
$27.0 | 2025-03-20 | |
| Enamine | EN300-272496-0.25g |
1-bromo-4-(isocyanatomethyl)benzene |
302912-23-8 | 95.0% | 0.25g |
$39.0 | 2025-03-20 |
1-bromo-4-(isocyanatomethyl)benzene Related Literature
-
Alok M. Tripathi,Wei-Nien Su,Bing Joe Hwang Chem. Soc. Rev. 2018 47 736
302912-23-8 (1-bromo-4-(isocyanatomethyl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
